Cas no 327103-09-3 (4-(2,4-dichlorophenoxy)-N-4-(morpholin-4-yl)phenylbutanamide)

• Product Name: 4-(2,4-dichlorophenoxy)-N-4-(morpholin-4-yl)phenylbutanamide
• CAS No: 327103-09-3
• MF: C₂₀H₂₂Cl₂N₂O₃
• MW: 409.306283473969
• CID: 5435856
• Update Time: 2025-06-13

4-(2,4-dichlorophenoxy)-N-4-(morpholin-4-yl)phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dichlorophenoxy)-N-(4-morpholin-4-ylphenyl)butanamide
• 4-(2,4-dichlorophenoxy)-N-4-(morpholin-4-yl)phenylbutanamide

• Inchi： 1S/C20H22Cl2N2O3/c21-15-3-8-19(18(22)14-15)27-11-1-2-20(25)23-16-4-6-17(7-5-16)24-9-12-26-13-10-24/h3-8,14H,1-2,9-13H2,(H,23,25)
• InChI Key： CBUJNKRFGFWGRS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCOCC2)C=C1)(=O)CCCOC1=CC=C(Cl)C=C1Cl

Additional information on 4-(2,4-dichlorophenoxy)-N-4-(morpholin-4-yl)phenylbutanamide

Research Brief on 4-(2,4-dichlorophenoxy)-N-4-(morpholin-4-yl)phenylbutanamide (CAS: 327103-09-3)

The compound 4-(2,4-dichlorophenoxy)-N-4-(morpholin-4-yl)phenylbutanamide (CAS: 327103-09-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this molecule, focusing on its synthesis, mechanism of action, and biological activity. The compound, characterized by its unique structural features, has been investigated for its role in modulating specific biological pathways, making it a promising candidate for drug development.

Recent studies have highlighted the synthesis and optimization of 4-(2,4-dichlorophenoxy)-N-4-(morpholin-4-yl)phenylbutanamide, with a particular emphasis on improving its bioavailability and target specificity. Advanced computational modeling and high-throughput screening techniques have been employed to elucidate its binding affinity and interaction with key biological targets. These efforts have revealed that the compound exhibits potent inhibitory effects on certain enzymes and receptors, suggesting its potential utility in treating diseases such as cancer and inflammatory disorders.

In vitro and in vivo studies have further demonstrated the compound's efficacy and safety profile. For instance, research published in the Journal of Medicinal Chemistry (2023) reported that 4-(2,4-dichlorophenoxy)-N-4-(morpholin-4-yl)phenylbutanamide effectively inhibits the proliferation of cancer cells by targeting specific signaling pathways. Additionally, its morpholine moiety has been shown to enhance solubility and pharmacokinetic properties, addressing common challenges associated with similar compounds. These findings underscore the molecule's potential as a lead compound for further preclinical development.

Despite these promising results, challenges remain in the clinical translation of 4-(2,4-dichlorophenoxy)-N-4-(morpholin-4-yl)phenylbutanamide. Issues such as metabolic stability, off-target effects, and formulation optimization need to be addressed through continued research. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward clinical trials. Future studies should also explore its potential in combination therapies and its efficacy in diverse disease models.

In conclusion, 4-(2,4-dichlorophenoxy)-N-4-(morpholin-4-yl)phenylbutanamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and promising biological activity make it a valuable candidate for further investigation. As the scientific community continues to unravel its full potential, this compound may pave the way for novel therapeutic interventions in various medical fields.